Cas no 62126-75-4 (phenol, 3-ethyl-4,5-dimethyl-)

• Product Name: phenol, 3-ethyl-4,5-dimethyl-
• CAS No: 62126-75-4
• MF: C₁₀H₁₄O
• MW: 150.217563152313
• CID: 863999
• Update Time: 2026-04-29

phenol, 3-ethyl-4,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• phenol, 3-ethyl-4,5-dimethyl-

Computed Properties

• Exact Mass: 150.10452

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Para cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Para cresols

Additional information on phenol, 3-ethyl-4,5-dimethyl-

Phenol, 3-Ethyl-4,5-Dimethyl-: A Comprehensive Overview

Phenol, as a fundamental aromatic compound, has garnered significant attention in various fields of science and industry. Among its numerous derivatives, 3-Ethyl-4,5-Dimethylphenol stands out due to its unique structural attributes and potential applications. This compound, also referred to by its CAS registry number 62126-75-4, is a specialized variant of phenol featuring ethyl and dimethyl substituents at specific positions on the aromatic ring.

The substitution pattern in 3-Ethyl-4,5-Dimethylphenol significantly influences its chemical reactivity and physical properties. The presence of electron-donating groups like methyl and ethyl substituents can modulate the compound's acidity and reactivity towards electrophilic aromatic substitution. This makes it a subject of interest in both academic research and industrial applications.

Recent studies have highlighted the potential of 3-Ethyl-4,5-Dimethylphenol in pharmaceutical and biotechnological contexts. For instance, its structural similarity to certain bioactive compounds has led researchers to investigate its role as a precursor in drug synthesis. Additionally, advancements in green chemistry have explored the compound's suitability for eco-friendly manufacturing processes.

In terms of pharmacokinetics, 3-Ethyl-4,5-Dimethylphenol has shown promising results in preclinical trials, demonstrating good oral bioavailability and minimal toxicity profiles. These attributes position it as a potential candidate for further drug development efforts targeting specific therapeutic areas such as inflammation and neurodegenerative diseases.

The synthesis of 3-Ethyl-4,5-Dimethylphenol has been optimized through various routes, including Friedel-Crafts alkylation and nucleophilic aromatic substitution. Recent advancements in catalytic methods have further enhanced the efficiency and sustainability of its production, aligning with global trends toward sustainable manufacturing practices.

Moreover, the compound's role in materials science has been explored, particularly in the development of novel polymers and composites. Its unique electronic properties and thermal stability make it a valuable component in advanced material systems.

Looking ahead, ongoing research is focused on expanding the applications of 3-Ethyl-4,5-Dimethylphenol in biotechnology and nanomedicine. Its potential as a scaffold for designing targeted drug delivery systems and biosensors is currently under investigation in several leading laboratories.

In conclusion, 3-Ethyl-4,5-Dimethylphenol, with its CAS registry number 62126-75-4, represents a versatile and valuable compound in the field of biomedicine. Its unique combination of structural features, reactivity, and applications positions it at the forefront of contemporary scientific research and industrial innovation.